Cas no 1326808-36-9 (8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-36-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• MDL: MFCD19706258
• CID: 4694476
• Update Time: 2025-06-11

8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706258
• Inchi： 1S/C20H22N2O4/c1-21-11-9-20(10-12-21)22(17(13-26-20)19(24)25)18(23)16-8-4-6-14-5-2-3-7-15(14)16/h2-8,17H,9-13H2,1H3,(H,24,25)
• InChI Key： PJJDWVHQJQIXRW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2=CC=CC3C=CC=CC2=3)=O)C21CCN(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 558
• Topological Polar Surface Area: 70.1

Additional information on 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Comprehensive Analysis of 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-36-9)

In the realm of organic chemistry and pharmaceutical research, 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-36-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic framework and naphthalene carbonyl moiety, is a subject of interest for researchers exploring novel bioactive molecules and drug candidates. Its molecular architecture combines a 1-oxa-4,8-diazaspiro[4.5]decane core with a carboxylic acid functional group, making it a versatile intermediate for further chemical modifications.

The spirocyclic structure of this compound is particularly noteworthy, as spiro compounds are increasingly studied for their conformational rigidity and ability to interact with biological targets. The presence of a naphthalene-1-carbonyl group enhances its potential for π-π stacking interactions, which are crucial in drug-receptor binding. Researchers are investigating its role in central nervous system (CNS) drug development, given the prevalence of similar structures in neurologically active compounds. Additionally, its carboxylic acid moiety offers opportunities for derivatization, such as esterification or amidation, to optimize pharmacokinetic properties.

Recent trends in AI-driven drug discovery have highlighted the importance of such structurally complex molecules. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict the bioactivity of 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. These approaches align with the growing demand for cost-effective and time-efficient drug development, a topic frequently searched by professionals in the field. The compound's CAS No. 1326808-36-9 is often queried in databases like PubChem and Reaxys, reflecting its relevance in cheminformatics.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including cyclization and acylation steps. Its spirocyclic core is typically constructed using ring-closing methodologies, while the naphthalene carbonyl group is introduced via Friedel-Crafts acylation. These synthetic routes are of interest to chemists exploring green chemistry alternatives, as sustainability remains a hot topic in the scientific community. Optimizing yields and reducing waste in the synthesis of such compounds are key challenges addressed in recent publications.

The potential applications of 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid extend beyond pharmaceuticals. Its structural motifs are being investigated for use in material science, particularly in the design of organic semiconductors and luminescent materials. The naphthalene component, known for its photophysical properties, could contribute to advancements in optoelectronic devices. This interdisciplinary potential makes the compound a recurring subject in searches related to functional materials and molecular engineering.

In conclusion, 8-Methyl-4-(naphthalene-1-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-36-9) represents a fascinating case study in modern chemical research. Its spirocyclic architecture, combined with functional groups amenable to further modification, positions it as a valuable scaffold for drug discovery and material innovation. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in discussions about next-generation therapeutics and advanced materials.